rac-trans-Sertraline
rac-trans-Sertraline
Brand Name:
Vulcanchem
CAS No.:
79836-45-6
VCID:
VC0024172
InChI:
InChI=1S/C17H17Cl2N/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12,17,20H,7,9H2,1H3/t12-,17+/m0/s1
SMILES:
CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl
Molecular Formula:
C17H17Cl2N
Molecular Weight:
306.2 g/mol
rac-trans-Sertraline
CAS No.: 79836-45-6
Reference Standards
VCID: VC0024172
Molecular Formula: C17H17Cl2N
Molecular Weight: 306.2 g/mol
| CAS No. | 79836-45-6 |
|---|---|
| Product Name | rac-trans-Sertraline |
| Molecular Formula | C17H17Cl2N |
| Molecular Weight | 306.2 g/mol |
| IUPAC Name | (1R,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine |
| Standard InChI | InChI=1S/C17H17Cl2N/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12,17,20H,7,9H2,1H3/t12-,17+/m0/s1 |
| Standard InChIKey | VGKDLMBJGBXTGI-YVEFUNNKSA-N |
| Isomeric SMILES | CN[C@@H]1CC[C@H](C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl |
| SMILES | CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl |
| Canonical SMILES | CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl |
| Synonyms | (1R,4S)-rel-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl_x000B_-1-naphthalenamine; trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl_x000B_-1-naphthalenamine |
| PubChem Compound | 9882979 |
| Last Modified | Nov 11 2021 |
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